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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494 Get Quote

For researchers, scientists, and drug development professionals working with superconducting

magnet systems, maintaining optimal thermal and vacuum conditions is paramount. The choice

of cryogenic grease plays a critical role in achieving the desired performance. This guide

provides an objective comparison of Apiezon N, a widely used hydrocarbon-based grease,

with other common alternatives, supported by experimental data.

Apiezon N is a staple in cryogenic applications for its excellent vacuum properties and its

ability to enhance thermal contact at low temperatures.[1] It is particularly valued for its

resistance to crazing and cracking under repeated thermal cycling between ambient and

cryogenic temperatures.[1] However, a comprehensive evaluation requires a detailed

comparison with other available options, such as perfluoropolyether (PFPE)-based greases like

Braycote and copper-filled greases like Cryo-Con.

This guide will delve into the key performance metrics of these materials, including thermal

properties, outgassing characteristics, and operational temperature ranges.

Data Presentation: A Head-to-Head Comparison
To facilitate a clear comparison, the following tables summarize the key quantitative data for

Apiezon N and its alternatives.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1172494?utm_src=pdf-interest
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Apiezon N
Braycote
601EF

Cryo-Con Indium Foil

Base Oil Type Hydrocarbon
Perfluoropolyeth

er (PFPE)

Silicone with

Copper Filler
Metallic

Operating

Temperature

Range

-269°C to

+30°C[1]

-80°C to

+204°C[2][3][4]

Cryogenic

temperatures

Cryogenic

temperatures

Thermal

Conductivity @

20°C (W/m·K)

0.194[5]
0.15 (-35°C),

0.21 (75°C)[6]

Higher than

unfilled greases
~86

Vapor Pressure

@ 20°C (Torr)
6 x 10⁻¹⁰[5] Extremely Low < 3 x 10⁻⁷ mbar Negligible

Outgassing

(ASTM E595)

   Total Mass

Loss (TML)
< 1.0%[5] 0.36%[7] Data not found Not applicable

   Collected

Volatile

Condensable

Material (CVCM)

< 0.1%[5] 0.03%[7] Data not found Not applicable

Temperature (K) Apiezon N (J/g·K)[8][9] Cryo-Con (J/g·K)[9]

1 ~0.001 Data available from 0.5 K

5 ~0.03 ~0.02

10 ~0.15 ~0.1

20 ~0.5 ~0.4

30 ~0.8 ~0.7
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Experimental Data: Thermal Conductance at
Cryogenic Temperatures
A seminal study by Salerno et al. at the NASA Ames Research Center provides a direct

comparison of the thermal conductance of pressed metallic contacts augmented with Apiezon
N grease and Indium foil at liquid helium temperatures (1.6 K to 6.0 K).[10][11][12] The

experiment measured the heat transfer between pairs of OFHC copper, 6061-T6 aluminum,

free-machining brass, and 304 stainless steel samples.

The results demonstrated that for materials with higher thermal conductivity like copper,

aluminum, and brass, Apiezon N grease provided a significant improvement in thermal

conductance over uncoated contacts and even outperformed Indium foil and gold plating in

some cases.[10][11] For stainless steel, which has a lower thermal conductivity, the

improvement was less pronounced but still significant.[10][11][12]

The study highlights that while the bulk thermal conductivity of Indium is higher, the ability of

Apiezon N to effectively fill micropores and voids at the contact surfaces leads to a substantial

increase in the overall thermal conductance of the joint.[5]

Experimental Protocols
Thermal Conductivity Measurement at Cryogenic
Temperatures
A common method for measuring the thermal conductivity of materials at cryogenic

temperatures is the steady-state heat flow technique.[13][14]

Objective: To determine the thermal conductivity of a grease sample as a function of

temperature.

Apparatus:

A cryostat capable of reaching and maintaining stable temperatures in the desired cryogenic

range.

A sample holder, typically consisting of two copper blocks (a heater block and a heat sink

block) between which the grease sample is placed.
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A calibrated heat source (e.g., a resistive heater) attached to the heater block.

Calibrated temperature sensors (e.g., silicon diodes or Cernox™ sensors) to measure the

temperature of the heater block, the heat sink block, and at different points along the sample.

A vacuum chamber to minimize convective heat transfer.

Data acquisition system to record temperature and heater power.

Procedure:

A thin, uniform layer of the grease to be tested is applied between the precisely machined

surfaces of the heater and heat sink blocks. The thickness of the grease layer is accurately

measured.

The sample assembly is mounted in the cryostat, and the vacuum chamber is evacuated.

The heat sink is cooled to the lowest desired temperature.

A known amount of power is applied to the heater, creating a steady-state temperature

gradient across the grease layer.

The temperatures of the heater block (T_hot) and the heat sink block (T_cold) are recorded

once thermal equilibrium is reached.

The thermal conductivity (k) is calculated using the one-dimensional Fourier's law of heat

conduction: k = (Q * d) / (A * (T_hot - T_cold)) where:

Q is the power supplied by the heater.

d is the thickness of the grease layer.

A is the cross-sectional area of the sample.

(T_hot - T_cold) is the temperature difference across the sample.

Measurements are repeated at various temperatures by adjusting the temperature of the

heat sink.
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Outgassing Measurement (ASTM E595)
The standard test method for measuring the outgassing properties of materials in a vacuum

environment is ASTM E595.[15][16][17][18][19]

Objective: To determine the Total Mass Loss (TML) and Collected Volatile Condensable

Material (CVCM) of a material under specified vacuum and temperature conditions.

Apparatus:

A high-vacuum system capable of reaching pressures below 5 x 10⁻⁵ torr.

A temperature-controlled sample holder that can maintain a temperature of 125°C.

A collector plate maintained at a temperature of 25°C, positioned in the line of sight of the

sample.

A microbalance for accurate mass measurements.

Procedure:

The material sample is prepared and its initial mass is accurately measured.

The sample is placed in the sample holder within the vacuum chamber.

The chamber is evacuated to a pressure of less than 5 x 10⁻⁵ torr.

The sample is heated to 125°C and maintained at this temperature for 24 hours.

During this period, any volatile materials outgassed from the sample that condense on the

25°C collector plate are collected.

After 24 hours, the system is brought back to ambient conditions.

The final mass of the sample and the mass of the condensed material on the collector plate

are measured.

Total Mass Loss (TML) is calculated as the percentage of the initial sample mass that was

lost during the test.
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Collected Volatile Condensable Material (CVCM) is calculated as the percentage of the initial

sample mass that condensed on the collector plate.

Mandatory Visualization
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Sample Preparation

Measurement

Data Analysis

Apply uniform layer of grease

Measure grease thickness

Assemble sample holder

Mount in cryostat

Evacuate chamber

Cool to target temperature

Apply heater power

Wait for thermal equilibrium

Record T_hot, T_cold, Power

Calculate thermal conductivity (k)

Repeat for different temperatures

Click to download full resolution via product page

Caption: Experimental workflow for measuring cryogenic thermal conductivity.
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Preparation

Vacuum Test

Post-Test Analysis

Prepare sample

Weigh initial sample mass

Place sample in vacuum chamber

Evacuate to < 5x10⁻⁵ torr

Heat sample to 125°C for 24h

Collect condensables on 25°C plate

Return to ambient conditions

Weigh final sample and collector plate

Calculate TML and CVCM

Click to download full resolution via product page

Caption: ASTM E595 outgassing experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172494#performance-evaluation-of-apiezon-n-in-
superconducting-magnet-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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